Cas no 2157045-26-4 (2-amino-3-(1-hydroxycyclobutyl)propanoic acid)

• Product Name: 2-amino-3-(1-hydroxycyclobutyl)propanoic acid
• CAS No: 2157045-26-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5866930
• PubChem ID: 66849073
• Update Time: 2025-05-21

2-amino-3-(1-hydroxycyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-hydroxycyclobutyl)propanoic acid
• EN300-1298114
• SCHEMBL935831
• 2157045-26-4

• Inchi： 1S/C7H13NO3/c8-5(6(9)10)4-7(11)2-1-3-7/h5,11H,1-4,8H2,(H,9,10)
• InChI Key： RVZXBOIDRZGICA-UHFFFAOYSA-N
• SMILES： OC1(CC(C(=O)O)N)CCC1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(1-hydroxycyclobutyl)propanoic acid

2-amino-3-(1-hydroxycyclobutyl)propanoic acid (CAS No: 2157045-26-4)

2-amino-3-(1-hydroxycyclobutyl)propanoic acid is a compound with the CAS registry number 2157045-26-4, which has garnered significant attention in recent scientific research due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of amino acids, specifically featuring an amino group (-NH₂) and a carboxylic acid group (-COOH), with a cyclobutane ring substituted at the β-position. The presence of the hydroxyl group (-OH) on the cyclobutane ring introduces additional complexity to its structure, making it a valuable molecule for exploring stereochemical and biochemical interactions.

The synthesis of 2-amino-3-(1-hydroxycyclobutyl)propanoic acid involves advanced organic chemistry techniques, including ring-closing reactions and stereo-selective synthesis methods. Researchers have employed strategies such as Sharpless asymmetric epoxidation and other enantioselective reactions to construct the cyclobutane ring with high precision. These methods ensure the formation of the desired stereochemistry, which is critical for applications in drug design and enzyme studies.

Recent studies have highlighted the role of 2-amino-3-(1-hydroxycyclobutyl)propanoic acid in biochemistry and pharmacology. Its unique structure allows it to act as a chiral building block in the synthesis of bioactive compounds. For instance, this compound has been utilized in the development of peptide-based drugs, where its stereochemistry plays a pivotal role in determining the efficacy and selectivity of the drug molecules.

In addition to its role in drug discovery, 2-amino-3-(1-hydroxycyclobutyl)propanoic acid has been explored for its potential in materials science. Its ability to form stable amide bonds makes it a promising candidate for designing self-assembling peptides, which can be used in creating nanostructured materials with tailored properties. These materials have potential applications in drug delivery systems, tissue engineering, and sensors.

The compound's interaction with biological systems has also been a focus of recent research. Studies have shown that 2-amino-3-(1-hydroxycyclobutyl)propanoic acid can modulate enzyme activity by binding to specific active sites, suggesting its potential as a lead compound for developing enzyme inhibitors or activators. This property opens up avenues for its use in treating various diseases, including metabolic disorders and neurodegenerative conditions.

Furthermore, computational chemistry approaches have been employed to study the electronic properties and reactivity of 2-amino-3-(1-hydroxycyclobutyl)propanoic acid. These studies provide insights into its behavior under different environmental conditions, aiding in the design of more efficient synthetic routes and application-specific modifications.

In summary, 2-amino-3-(1-hydroxycyclobutyl)propanoic acid (CAS No: 2157045-26-4) is a versatile compound with a rich structural complexity that makes it an invaluable tool in modern chemical research. Its applications span across drug discovery, materials science, and biochemical studies, underscoring its importance as a key molecule in contemporary scientific advancements.